Cas no 515814-32-1 (Cyclopentanecarbonitrile, 1-(2-methylphenyl)-)

• Product Name: Cyclopentanecarbonitrile, 1-(2-methylphenyl)-
• CAS No: 515814-32-1
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• MDL: MFCD10690921
• CID: 1575722
• PubChem ID: 12026526
• Update Time: 2025-04-21

Cyclopentanecarbonitrile, 1-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbonitrile, 1-(2-methylphenyl)-
• MFCD10690921
• A912978
• AC6279
• 1-(2-methylphenyl)cyclopentane-1-carbonitrile
• 1-(2-Methylphenyl)cyclopentanecarbonitrile
• 1-(2-methylphenyl)-1-cyclopentanecarbonitrile
• 1-(o-Tolyl)cyclopentane-1-carbonitrile
• SY226690
• AKOS009266125
• 515814-32-1

• MDL： MFCD10690921
• Inchi： 1S/C13H15N/c1-11-6-2-3-7-12(11)13(10-14)8-4-5-9-13/h2-3,6-7H,4-5,8-9H2,1H3
• InChI Key： PDLOXCBASBAXJW-UHFFFAOYSA-N
• SMILES： N#CC1(C2C=CC=CC=2C)CCCC1

Computed Properties

• Exact Mass: 185.12055
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes